4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[2-(6-phenylpyridazin-3-yl)oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C20H21N3O4S/c1-15-14-17(8-10-19(15)26-2)28(24,25)21-12-13-27-20-11-9-18(22-23-20)16-6-4-3-5-7-16/h3-11,14,21H,12-13H2,1-2H3
• InChI Key: WIYUEZZOMNCQJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCOC2=NN=C(C=C2)C3=CC=CC=C3)OC
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide, also known as MMPB, is a sulfonamide derivative of benzene. It is a compound that is widely used in scientific research, particularly in the fields of medicinal chemistry and biochemistry. It is used in the synthesis of various biologically active compounds, and its mechanism of action has been studied in detail. This article will discuss the synthesis method of MMPB, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide is widely used in scientific research, particularly in the fields of medicinal chemistry and biochemistry. It is used in the synthesis of various biologically active compounds, such as inhibitors of protein tyrosine phosphatases and inhibitors of cyclooxygenases. It has also been used in the synthesis of compounds that have antitumor activity. In addition, 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide has been used in the synthesis of compounds that modulate the activity of cyclic nucleotide phosphodiesterases.

Mechanism of Action

The mechanism of action of 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide is not yet fully understood. However, it is known that it binds to and inhibits the activity of certain enzymes, such as protein tyrosine phosphatases and cyclooxygenases. It is believed that this inhibition is due to the formation of a covalent bond between the sulfonamide group of 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide and the active site of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide are not yet fully understood. However, it is known that it can inhibit the activity of certain enzymes, such as protein tyrosine phosphatases and cyclooxygenases. In addition, it has been shown to have antitumor activity in some studies.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of using 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide in lab experiments is that the mechanism of action is not yet fully understood, so it is difficult to predict the effects of its use in experiments.

Future Directions

The potential future directions for the use of 4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide include further research into its mechanism of action, as well as further studies into its biochemical and physiological effects. Additionally, further research into its potential use as an inhibitor of protein tyrosine phosphatases and cyclooxygenases could lead to the development of new drugs for the treatment of various diseases. Finally, further research into its potential use as an antitumor agent could lead to the development of new treatments for cancer.

Synthesis Methods

4-methoxy-3-methyl-N-{2-[(6-phenylpyridazin-3-yl)oxy]ethyl}benzene-1-sulfonamide can be synthesized using a variety of methods. One of the most commonly used methods is the condensation reaction of an amine with a sulfonyl chloride. This reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is then purified by recrystallization. Other methods of synthesis include the reaction of an amine with a sulfonyl halide, the reaction of an amine with a sulfonyl sulfonate, and the reaction of an amine with a sulfonamide.